Cas no 33229-34-4 (2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol)

• Product Name: 2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol
• CAS No: 33229-34-4
• MF: C₁₂H₁₉N₃O₅
• MW: 285.296363115311
• MDL: MFCD00071762
• CID: 54033
• PubChem ID: 135726879
• Update Time: 2025-05-21

2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol Chemical and Physical Properties

Names and Identifiers

• 2,2'-((4-((2-Hydroxyethyl)amino)-3-nitrophenyl)azanediyl)diethanol
• 2,2-(4-(2-Hydroxyethylamino)-3-Nitrophenylimino
• 2,2-[4-(2-Hydroxyethylamino)-3-nitrophenylimino]diethanol
• 3-Nitro-N1,N1,N4-tris(2-hydroxyethyl)-p-phenylendiamin
• 2,2'-((4-((2-hydroxyethyl)amino)-3-nitrophenyl)imino)bisethanol
• 2,2'-[4-(2-HYDROXYETHYLAMINO)-3-NITROPHENYLIMINO]DIETHANOL
• 3-NITRO-4-[N-(2-ETHOXYL)AMINO]-N,N-DI(2-ETHOXYL)PHENYLAMINE
• 3-NITRO-4-[N-(2-HYDROXYETHYL)AMINO]-N,N-BIS(2-HYDROXYETHYL)ANILINE
• HC BLUE 2
• HC BLUE NO 2
• JAROCOL BLUE 2
• 2,2’-((4-((2-hydroxyethyl)amino)-3-nitrophenyl)imino)bis-ethano
• 2,2'-(4-(2-hydroxyethylamino)-3-nitro-phenylimino
• 2,2′-[4-(2-Hydroxyethylamino)-3-nitrophenylimino]diethanol
• 2-[4-[bis(2-hydroxyethyl)amino]-2-nitroanilino]ethanol
• EINECS 251-410-3
• HC BLUE #2
• HC Blue no. 2
• N1,N4,N4-Tris(2-hydroxyethyl)-2-nitro-1,4-phenylenediamine
• Ethanol,2,2'-[[4-[(2-hydroxyethyl)amino]-3-nitrophenyl]imino]di- (7CI,8CI)
• N,N',N'-Tris(2-hydroxyethyl)-2-nitro-p-phenylenediamine
• N1,N4,N4-Tris(2-hydroxyethyl)-2-nitro-p-phenylenediamine
• N1,N4,N4-Tris(2'-hydroxyethyl)-2-nitro-p-phenylenediamine
• HC BlueNo. 2
• 3-NITRO-4-[N-(2-ETHOXYL)AMINO]-N,N-DI(2-ETHOXYL)PHENYLAMINEHC (HC Blue 2)
• 2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol

• MDL： MFCD00071762
• Inchi： 1S/C12H19N3O5/c16-6-3-13-11-2-1-10(9-12(11)15(19)20)14(4-7-17)5-8-18/h1-2,9,13,16-18H,3-8H2
• InChI Key： MIWUTEVJIISHCP-UHFFFAOYSA-N
• SMILES： OCCN(CCO)C1C=CC(=C(C=1)[N+](=O)[O-])NCCO

Computed Properties

• Exact Mass: 285.13200
• Monoisotopic Mass: 285.132471
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.2263 (rough estimate)
• Melting Point: 108-111 °C (lit.)
• Boiling Point: 582.7°C at 760 mmHg
• Flash Point: 582.7 °C at 760 mmHg
• Refractive Index: 1.5600 (estimate)
• Solubility: water: soluble(lit.)
• PSA: 121.78000
• LogP: 0.38620
• Solubility: Not determined

2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：KL2880000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol

Professional Introduction to Compound with CAS No. 33229-34-4 and Product Name: 2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol

The compound with the CAS number 33229-34-4 and the product name 2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in various therapeutic and diagnostic domains. The molecular structure of this compound incorporates several key functional groups, including hydroxyethylamino, nitrophenyl, and iminodiethanol, which contribute to its distinctive chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit both efficacy and selectivity in biological systems. The 2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol molecule stands out in this context due to its multifaceted functionalization. The presence of the hydroxyethylamino group enhances its solubility and bioavailability, while the nitrophenyl moiety introduces reactivity that can be exploited for targeted interactions with biological targets. Furthermore, the iminodiethanol component contributes to its stability and structural integrity, making it a promising candidate for further investigation.

Recent studies have highlighted the potential of nitroaromatic compounds in modulating various biological pathways. The nitro group in the 3-nitrophenyl moiety of this compound can undergo reduction to form an amine, which can be a critical step in its mechanism of action. This transformation is particularly relevant in the context of drug development, where redox-active compounds are increasingly being explored for their ability to interact with cellular redox systems. The 2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol molecule's ability to participate in such redox reactions makes it a fascinating subject for further research.

The hydroxyethylamino group in this compound also plays a crucial role in its biological activity. This functional group is known for its ability to form hydrogen bonds and interact with various biomolecules, including proteins and nucleic acids. Such interactions are essential for the compound's ability to modulate biological pathways effectively. Moreover, the presence of multiple hydroxyl groups enhances its solubility in both aqueous and organic media, which is a desirable property for pharmaceutical applications.

Current research in the field of medicinal chemistry has been focusing on developing compounds that can selectively target specific diseases or conditions. The 2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol molecule exhibits several characteristics that make it a promising candidate for such applications. Its unique structural features allow it to interact with biological targets in a highly specific manner, reducing the likelihood of off-target effects. Additionally, its stability under various physiological conditions ensures that it can maintain its efficacy over time.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows chemists to modify or functionalize it further, creating derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where intermediates play a crucial role in optimizing lead compounds.

The use of computational methods has been instrumental in understanding the behavior of this compound at both molecular and cellular levels. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into how it interacts with biological targets and how these interactions influence its overall activity. These studies have not only validated experimental findings but also provided valuable guidance for future modifications and optimizations.

In conclusion, the compound with CAS No. 33229-34-4 and the product name 2,2'-4-(2-Hydroxyethylamino)-3-nitrophenyliminodiethanol represents a significant advancement in chemical and biomedical research. Its unique structural features and multifaceted functionality make it a promising candidate for various therapeutic applications. Further research is warranted to fully elucidate its potential benefits and applications across different domains.